6-chloro-N-(cyclohexylmethyl)pyrimidin-4-amine
Overview
Description
“6-chloro-N-(cyclohexylmethyl)pyrimidin-4-amine” is a chemical compound with the molecular formula C11H16ClN3 . It is used for industrial and scientific research purposes .
Molecular Structure Analysis
The molecular structure of “6-chloro-N-(cyclohexylmethyl)pyrimidin-4-amine” consists of a pyrimidine ring, which is a six-membered ring with two nitrogen atoms, attached to a cyclohexylmethyl group and an amine group . The molecular weight of the compound is 225.72 g/mol.Physical And Chemical Properties Analysis
“6-chloro-N-(cyclohexylmethyl)pyrimidin-4-amine” is a solid compound . Unfortunately, specific physical and chemical properties such as melting point, boiling point, and density were not available in the sources I found.Scientific Research Applications
Pharmacological Research: Antioxidant Activity
Pyrimidin-4-amine derivatives have been explored for their antioxidant properties. The synthesis of pyrimido[4,5-d]pyrimidine derivatives, for instance, has been carried out with the aim of testing their activity as antioxidants . This research is indicative of the potential pharmacological applications of these compounds in mitigating oxidative stress-related diseases.
Medicinal Chemistry: Antiviral Agents
The structural analogs of pyrimidin-4-amine have been studied for their antiviral activities. Compounds like favipiravir and remdesivir, which contain pyrimidine rings, have been used as inhibitors for viruses, including SARS-CoV-2 . This suggests that 6-chloro-N-(cyclohexylmethyl)pyrimidin-4-amine could be a precursor or a scaffold for developing new antiviral drugs.
Organic Synthesis: Nucleophilic Substitution Reactions
Pyrimidin-4-amine derivatives are key intermediates in organic synthesis, particularly in nucleophilic substitution reactions. They serve as starting materials for introducing various functional groups into the pyrimidine ring, which can lead to the development of compounds with diverse biological activities .
Safety And Hazards
According to the Safety Data Sheets, if inhaled, the victim should be moved into fresh air and given oxygen if breathing is difficult . If the chemical comes into contact with the skin, contaminated clothing should be removed immediately, and the skin should be washed off with soap and plenty of water . In case of eye contact, rinse with pure water for at least 15 minutes . If ingested, rinse the mouth with water, do not induce vomiting, and seek immediate medical attention .
properties
IUPAC Name |
6-chloro-N-(cyclohexylmethyl)pyrimidin-4-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H16ClN3/c12-10-6-11(15-8-14-10)13-7-9-4-2-1-3-5-9/h6,8-9H,1-5,7H2,(H,13,14,15) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LDMVVAWYVCHXHL-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(CC1)CNC2=CC(=NC=N2)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H16ClN3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
225.72 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
6-chloro-N-(cyclohexylmethyl)pyrimidin-4-amine | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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